Cas no 2639446-70-9 (2-{(benzyloxy)carbonylamino}-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoic acid
• CAS No: 2639446-70-9
• MF: C₁₉H₁₆FN₃O₄
• MW: 369.346447944641
• CID: 5664326
• PubChem ID: 165901185
• Update Time: 2025-05-19

2-{(benzyloxy)carbonylamino}-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoic acid
• EN300-27730995
• 2639446-70-9
• 2-{(benzyloxy)carbonylamino}-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoic acid

• Inchi： 1S/C19H16FN3O4/c1-23-8-7-21-17(23)13-9-14(20)16(18(24)25)15(10-13)22-19(26)27-11-12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,22,26)(H,24,25)
• InChI Key： LCZDXAFGGHLPNR-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C(=O)O)NC(=O)OCC1C=CC=CC=1)C1=NC=CN1C

Computed Properties

• Exact Mass: 369.11248416g/mol
• Monoisotopic Mass: 369.11248416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoic acid (CAS No. 2639446-70-9)

The compound 2-{(benzyloxy)carbonylamino}-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoic acid (CAS No. 2639446-70-9) is a specialized fluorinated benzoic acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzyloxy carbonylamino group and a 1-methyl-1H-imidazol-2-yl moiety, makes it a valuable intermediate in drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeted therapies and enzyme inhibition studies.

One of the most searched questions in the field of medicinal chemistry is: "What are the applications of fluorinated benzoic acid derivatives in drug development?" This compound addresses this query directly, as its fluoro-substituted aromatic ring enhances bioavailability and metabolic stability, key factors in modern drug design. The presence of the imidazole ring further contributes to its biological activity, making it a subject of interest for researchers studying kinase inhibitors and other enzyme-targeted therapies.

The 2-{(benzyloxy)carbonylamino}-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoic acid structure shows excellent potential for structure-activity relationship (SAR) studies, a hot topic in current pharmaceutical research. Scientists are particularly interested in how modifications to the benzyloxy carbonylamino group might affect binding affinity to various biological targets. Recent publications have highlighted the importance of such compounds in developing new treatments for chronic diseases, aligning with the growing public interest in personalized medicine.

From a synthetic chemistry perspective, the 6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoic acid core presents interesting challenges and opportunities. The fluoro substituent at the 6-position influences the electronic properties of the aromatic system, while the imidazole ring at the 4-position provides a versatile handle for further functionalization. These features make the compound particularly valuable for researchers exploring new synthetic methodologies in heterocyclic chemistry.

In the context of current trends in green chemistry, there's growing interest in developing more sustainable synthetic routes to compounds like 2-{(benzyloxy)carbonylamino}-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoic acid. Researchers are investigating catalytic methods and alternative solvents to reduce the environmental impact of pharmaceutical synthesis. This aligns with frequently searched terms like "green synthesis of fluorinated pharmaceutical intermediates" and "sustainable medicinal chemistry approaches."

The compound's CAS No. 2639446-70-9 serves as a crucial identifier in chemical databases and regulatory documentation. Proper identification is essential for researchers working with this material, especially when considering its potential biological activities. The precise structure, including the benzyloxy carbonylamino protecting group and fluoro substitution pattern, must be carefully verified to ensure research reproducibility - a critical concern in modern pharmaceutical development.

Analytical characterization of 2-{(benzyloxy)carbonylamino}-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the identity and quality of the compound, addressing common researcher concerns about "how to characterize complex pharmaceutical intermediates" and "quality control in medicinal chemistry." Proper characterization is particularly important given the compound's potential use in biological screening assays.

Storage and handling of 2-{(benzyloxy)carbonylamino}-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoic acid require standard laboratory precautions. While not classified as hazardous under normal conditions, researchers should follow good laboratory practices when working with this compound. This includes proper container labeling with the CAS No. 2639446-70-9 and maintaining appropriate storage conditions to preserve the material's stability over time.

The pharmaceutical industry's growing focus on small molecule drug discovery has increased demand for specialized intermediates like 2-{(benzyloxy)carbonylamino}-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoic acid. Its structural features make it particularly relevant for projects targeting protein-protein interactions and allosteric modulation - two areas receiving significant attention in current drug development programs. This connection to cutting-edge research makes the compound a valuable tool for medicinal chemists.

Future research directions for 2-{(benzyloxy)carbonylamino}-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoic acid may include exploring its potential as a building block for more complex drug candidates. The compound's imidazole ring offers opportunities for further derivatization, while the carboxylic acid functionality provides a convenient handle for conjugation or salt formation. These possibilities align with frequently searched topics like "versatile intermediates in drug discovery" and "strategies for lead optimization."

In conclusion, 2-{(benzyloxy)carbonylamino}-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoic acid (CAS No. 2639446-70-9) represents an important compound at the intersection of synthetic chemistry and drug discovery. Its unique combination of structural features makes it valuable for multiple research applications, from fundamental studies of molecular recognition to practical medicinal chemistry projects. As the pharmaceutical industry continues to evolve, compounds like this will play increasingly important roles in the development of new therapeutic agents.